Cas no 50417-78-2 (1(2H)-Naphthalenone, 3,4-dihydro-2-propyl-)

• Product name: 1(2H)-Naphthalenone, 3,4-dihydro-2-propyl-
• CAS No: 50417-78-2
• MF: C₁₃H₁₆O
• MW: 188.26554
• CID: 364925
• PubChem ID: 10877906

1(2H)-Naphthalenone, 3,4-dihydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-2-propyl-
• 2-Propyl-1,2,3,4-tetrahydronaphthalen-1-one
• 2-propyl-3,4-dihydro-2H-naphthalen-1-one
• 50417-78-2
• DTXSID50446792
• AKOS011021047

• MDL： MFCD16090956
• Inchi： InChI=1S/C13H16O/c1-2-5-11-9-8-10-6-3-4-7-12(10)13(11)14/h3-4,6-7,11H,2,5,8-9H2,1H3
• InChI Key： NEIXTUUIVUTILQ-UHFFFAOYSA-N
• SMILES： CCCC1CCC2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins